BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile & Characterization Guide: 2,6-
Dimethyl-4-propylpiperidine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,6-Dimethyl-4-propylpiperidine
Cat. No.: B15275625
Get Quote

CAS Number: 958820-41-2 Molecular Formula: CioH21N Molecular Weight: 155.28 g/mol [1]

Executive Summary

2,6-Dimethyl-4-propylpiperidine is a trisubstituted piperidine derivative often utilized as a
chiral building block in the synthesis of local anesthetics (analogs of bupivacaine/mepivacaine)
and lipophilic alkaloid mimics (e.g., Solenopsis venom analogs).

Critical Data Note: Unlike commodity chemicals (e.g., piperidine), 2,6-dimethyl-4-
propylpiperidine does not have standard physical constants (Boiling Point, Density) reported
in open-access peer-reviewed literature. Most commercial vendors (e.g., BLD Pharm,
Enamine) list these fields as "N/A" or "Not Determined."”

Therefore, this guide provides chemically derived predictive values based on structural
homology and outlines the mandatory experimental protocols required to validate these
properties de novo in a research setting.

Predicted Physical Properties
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The following values are derived from Structure-Property Relationship (SPR) analysis,
referencing the homologous series of 2,6-dimethylpiperidine (Lupetidine) and 4-propylpyridine.

High-Confidence

Property Predicted Value Basis of Derivation
Range
Boiling Point (760 Homolog extrapolation
172°C 170°C — 180°C
mmHgQ) (See Note A)

_ Ring saturation effect
Density (20°C) 0.845 g/mL 0.83 -0.86 g/mL
(See Note B)

Refractive Index ( Molar Refractivity

1.448 ) 1.445 —1.455
Calculation

)

Lo Piperidine class _
Appearance Colorless Liquid Clear, oily
standard

Derivation Logic:

» Note A (Boiling Point): The aromatic precursor, 4-propylpyridine, has a boiling point of
~187°C. Hydrogenation of the pyridine ring to piperidine typically lowers the boiling point by
10-15°C due to the loss of planar pi-stacking interactions, despite the gain in conformational
flexibility (e.g., 2,6-Lutidine BP 144°C

2,6-Dimethylpiperidine BP 127°C).

» Note B (Density): 2,6-Dimethylpiperidine has a density of 0.84 g/mL. The addition of a propyl
chain (lower density alkyl group) at the 4-position minimally affects the overall density, likely

maintaining it near 0.84—0.85 g/mL.

Synthesis & Stereochemistry

The synthesis of 2,6-dimethyl-4-propylpiperidine generally yields a mixture of stereocisomers.
The all-cis isomer (2,6-cis-4-cis) is often the thermodynamic product of catalytic hydrogenation.

Synthesis Workflow
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The most robust route involves the Hantzsch Dihydropyridine synthesis followed by oxidation
and subsequent reduction.

(H2, PtO2 or Rh/C)
Acetic Acid

Precursors: Condensation Hantzsch Product: 1. Oxidation (HNO3)
Ethyl + (Reflux/EtOH) | Diethyl 2,6-dimethyl 2. De (Heat
Butyraldehyde + | 4-propyl-1,4-dihydropyridine-
3,5-dicarboxylate

) !
>

Target:
2,6-Dimethyl-4-propylpiperidine
(Mixture of Isomers

2,6-Dimethyl-4-propylpyridine
Ammonia

Click to download full resolution via product page

Figure 1: Synthetic pathway from commodity precursors to the target piperidine.

Stereochemical Considerations

o Cis-isomer (meso-like): The methyl groups at 2,6 are equatorial, and the propyl group at 4 is
equatorial. This is the most stable conformer.

e Trans-isomers: Introduction of axial substituents significantly raises the ground state energy.

o Separation: Isomers can typically be separated via fractional distillation (due to BP
differences of 2-5°C) or column chromatography on basic alumina.

Experimental Characterization Protocols

Since literature data is absent, you must validate the physical properties internally. Use the
following self-validating protocols.

Protocol A: Micro-Boiling Point Determination
(Siwoloboff Method)

Use this method for small sample volumes (<1 mL).

o Preparation: Seal a standard capillary tube at one end. Introduce 10 pL of 2,6-dimethyl-4-
propylpiperidine into a larger ignition tube (5 mm diameter).

o Assembly: Place the capillary (open end down) into the liquid sample within the ignition tube.
Attach this assembly to a thermometer.
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e Heating: Immerse in a Thiele tube (oil bath). Heat slowly (2°C/min).

e Observation:
o Initially, a slow stream of bubbles escapes the capillary (air expansion).
o As the boiling point is reached, a rapid, continuous stream of bubbles emerges.
o Stop heating.

o Endpoint: Record the temperature at the exact moment bubbling stops and the liquid sucks
back into the capillary. This is the true boiling point.

Protocol B: Density Measurement (Oscillating U-Tube)

Preferred over pycnometry for volatile amines to prevent evaporation errors.

Calibration: Calibrate the density meter (e.g., Anton Paar DMA series) using ultra-pure water
(0.9982 g/mL at 20°C) and dry air.

 Injection: Inject ~1 mL of the sample into the oscillating U-tube cell using a Luer-lock syringe.
Ensure no micro-bubbles are trapped (amines can be viscous/sticky).

o Equilibration: Allow the instrument to Peltier-thermostat the sample to exactly 20.00°C.
o Measurement: Record the density (

) to 4 decimal places.

o Validation: Repeat at 25.00°C. The density should decrease by approximately 0.0008-0.001
g/mL per °C increase.

Safety & Handling (E-E-A-T)
Hazard Class: Corrosive (Skin/Eye), Flammable Liquid (Category 3 or 4).

o Storage: Store under inert atmosphere (Argon/Nitrogen). Piperidines absorb atmospheric
CO: to form carbamates (solid precipitates).
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Incompatibility: Reacts violently with strong oxidizing agents and acid chlorides.

Toxicity: Structural analogs (solenopsins) exhibit necrotic activity. Handle with full PPE (nitrile
gloves, face shield).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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